Cas no 549888-51-9 (1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid)
549888-51-9 structure
Product Name:1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid
CAS No:549888-51-9
MF:C6H8N2O3
MW:156.139321327209
CID:943172
PubChem ID:11263626
Update Time:2025-04-19
1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid
- 1-(2-hydroxyethyl)imidazole-4-carboxylic acid
- 1H-Imidazole-4-carboxylicacid,1-(2-hydroxyethyl)-(9CI)
- null
- SCHEMBL7265607
- DTXSID90460432
- 549888-51-9
-
- Inchi: 1S/C6H8N2O3/c9-2-1-8-3-5(6(10)11)7-4-8/h3-4,9H,1-2H2,(H,10,11)
- InChI Key: GOQISJZSHJHRGL-UHFFFAOYSA-N
- SMILES: OCCN1C=NC(C(=O)O)=C1
Computed Properties
- Exact Mass: 156.05349212g/mol
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 75.4Ų
1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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